Cas no 921865-00-1 (N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-diethoxybenzene-1-sulfonamide)

• Product Name: N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-diethoxybenzene-1-sulfonamide
• CAS No: 921865-00-1
• MF: C₂₂H₂₅N₃O₆S₂
• MW: 491.580403089523
• CID: 5947790
• PubChem ID: 41159418
• Update Time: 2025-07-13

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-diethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-diethoxybenzene-1-sulfonamide
• 2,4-diethoxy-N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide
• F2217-0152
• N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,4-diethoxybenzene-1-sulfonamide
• 2,4-diethoxy-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)benzenesulfonamide
• 921865-00-1
• AKOS024629413

• Inchi： 1S/C22H25N3O6S2/c1-4-30-18-11-13-21(20(15-18)31-5-2)33(28,29)25-17-9-7-16(8-10-17)19-12-14-22(24-23-19)32(26,27)6-3/h7-15,25H,4-6H2,1-3H3
• InChI Key： NGIHORRQPZZZNS-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN=C(S(CC)(=O)=O)C=C3)C=C2)(=O)=O)=CC=C(OCC)C=C1OCC

Computed Properties

• Exact Mass: 491.11847787g/mol
• Monoisotopic Mass: 491.11847787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 141Ų

Additional information on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-diethoxybenzene-1-sulfonamide

Professional Introduction to N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-diethoxybenzene-1-sulfonamide (CAS No. 921865-00-1)

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-diethoxybenzene-1-sulfonamide, identified by its CAS number 921865-00-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the development of novel therapeutic agents.

The molecular structure of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-diethoxybenzene-1-sulfonamide is characterized by its intricate arrangement of functional groups, which includes ethanesulfonyl and diethoxy substituents. These features contribute to its unique chemical properties and potential applications in medicinal chemistry. The presence of the pyridazine ring further enhances its pharmacological relevance, as pyridazine derivatives are known for their diverse biological activities.

In recent years, there has been a surge in research focused on developing new sulfonamide-based compounds due to their wide-ranging therapeutic potential. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-diethoxybenzene-1-sulfonamide with ethanesulfonyl and diethoxy groups aims to optimize its biological efficacy while minimizing potential side effects.

The synthesis of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-diethoxybenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are employed to ensure high yield and purity. These methods are critical in producing compounds with the desired structural integrity for further biological evaluation.

The pharmacological profile of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-diethoxybenzene-1-sulfonamide has been extensively studied in preclinical models. Initial findings suggest that this compound exhibits potent inhibitory activity against various target enzymes and receptors associated with human diseases. Notably, it has shown promise in inhibiting enzymes involved in metabolic disorders and cancer progression. These preliminary results have positioned N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-diethoxybenzene-1-sulfonamide as a promising candidate for further development into a therapeutic drug.

In the realm of drug discovery, computational modeling plays a pivotal role in predicting the binding affinity and interactions of small molecules with biological targets. The use of molecular docking simulations has been instrumental in understanding how N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-diethoxybenzene-1-sulfonamide interacts with its intended targets. These studies have provided valuable insights into its mechanism of action and have guided the optimization process towards enhancing its therapeutic efficacy.

The development of novel sulfonamide derivatives like N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-diethoxybenzene-1-sulfonamide is also influenced by advancements in green chemistry principles. Efforts are being made to develop synthetic routes that are more environmentally friendly and sustainable. This includes the use of renewable solvents and catalysts that minimize waste generation and energy consumption.

Ongoing clinical trials are evaluating the safety and efficacy of sulfonamide-based compounds in human subjects. The results from these trials will provide critical data on the potential therapeutic applications of N-{4-6-(ethanesulfonyl)pyridazin-3-ylyphenyl}]-2,4-diethoxybenzene sulfonamide (CAS No. 92186500). These trials are essential for determining whether this compound can be translated from preclinical success to clinical utility.

The impact of N-{4--6(ethylansulfoyle)yldiazin 3 yli phenil }]-diethyl benzene -sulfan amide (CAS No .92186500 ) on drug discovery is not limited to its direct therapeutic applications . It also serves as a valuable scaffold for designing new analogs with enhanced properties . By modifying specific functional groups within its structure , researchers can fine-tune its biological activity to target different diseases or improve existing treatments . This flexibility makes it an attractive molecule for medicinal chemists seeking innovative solutions in drug development . p > < p > As research continues to unfold ,the full potential of N - { 46 ( ethane sul fo y l ) py rid azin - 33 y l phen y l } -24 di eth oxy ben zene -1 sul fo n am ide ( CAS No .92186500 ) is yet to be fully realized . Its unique structural features , combined with promising preclinical data , position it as a key player in the future landscape of pharmaceutical innovation . The continued exploration of this compound holds great promise for advancing our understanding of disease mechanisms and developing new therapies that meet unmet medical needs . p >